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Compound of Interest

Compound Name: 2,3,5,6-Tetrahydroxyhexanal

Cat. No.: B15358649

A comprehensive search of scientific literature and chemical databases has revealed no
specific information on the discovery, history, or experimental characterization of the compound
2,3,5,6-Tetrahydroxyhexanal. This suggests that this particular isomer of tetrahydroxyhexanal
is not a well-documented or studied substance. Therefore, a detailed technical guide on its core
discovery and history cannot be compiled.

While information on the requested molecule is not available, this guide will provide context by
discussing related, well-characterized polyhydroxy aldehydes, which belong to the broader
class of carbohydrates. The methodologies and historical precedents in this field would be
applicable if 2,3,5,6-Tetrahydroxyhexanal were to be synthesized or discovered.

The Landscape of Polyhydroxy Aldehydes

Polyhydroxy aldehydes, also known as aldoses, are a fundamental class of monosaccharides.
[1][2] These compounds are characterized by a carbon backbone with multiple hydroxyl (-OH)
groups and a terminal aldehyde (-CHO) group.[2][3] Their discovery and study have been
central to the development of organic chemistry and biochemistry.

A well-known example of a polyhydroxy aldehyde is glucose, which is a pentahydroxyhexanal.
Its open-chain form has the IUPAC name (2R,3R,4S,5R)-2,3,4,5,6-pentahydroxyhexanal.[4]
The study of glucose and other sugars laid the groundwork for understanding stereoisomerism,
cyclization reactions, and metabolic pathways.
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Discovery and History of Related Compounds: A
Template for Investigation

The discovery of new aldoses has historically followed a general pattern that would be relevant
for the potential future study of 2,3,5,6-Tetrahydroxyhexanal:

o Synthesis and Isolation: Novel sugars have often been synthesized from known precursors.
For instance, the Kiliani-Fischer synthesis is a classic method for elongating the carbon
chain of an aldose, which was used in the initial synthesis of D-Gulose.[4]

o Structural Elucidation: The determination of the precise arrangement of hydroxyl groups
along the carbon chain is a critical step. This is typically achieved through a combination of
techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry,
and X-ray crystallography.

o Stereochemical Assignment: The absolute configuration of each chiral center is determined
to distinguish between different stereocisomers.

Documented Isomers and Derivatives of
Tetrahydroxyhexanal

While 2,3,5,6-Tetrahydroxyhexanal is not documented, other isomers and derivatives are
present in chemical databases, indicating the chemical feasibility of such structures.

e 2,4,5,6-Tetrahydroxyhexanal: This isomer is listed in the PubChem database (CID 4377708)
and is also known as 3-deoxy-aldehydo-hexose.[5]

o Derivatives: Chemical databases also contain entries for derivatives such as:
o (2R,3R,4S,5R)-4-Chloro-2,3,5,6-tetrahydroxyhexanal[6]

o (2R,3R,4S,5R)-2-amino-3,4,5,6-tetrahydroxyhexanal, the open-chain form of D-
glucosamine.[7]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b15358649?utm_src=pdf-body
https://www.smolecule.com/products/s580233
https://www.benchchem.com/product/b15358649?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5_6-Tetrahydroxyhexanal
https://www.benchchem.com/product/b15358649?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/87593241
https://pubchem.ncbi.nlm.nih.gov/compound/3034366
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15358649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Hypothetical Experimental Workflow for the
Characterization of 2,3,5,6-Tetrahydroxyhexanal

Should 2,3,5,6-Tetrahydroxyhexanal be synthesized or isolated in the future, a standard
workflow for its characterization would be employed. The following diagram illustrates a logical

progression of experiments.
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Hypothetical Experimental Workflow for 2,3,5,6-Tetrahydroxyhexanal

Synthesis & Purification

Chemical Synthesis

'

Purification (e.g., Chromatography)

Characterize Structure

Structural Chpracterization

NMR Spectroscopy (1H, 13C, COSY)

:

Mass Spectrometry (HRMS)

:

FTIR Spectroscopy

Fvaluate Biological Role

Biological Evaluation

Initial Bioactivity Screening

'

Signaling Pathway Analysis

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15358649?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15358649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: A potential workflow for the synthesis, characterization, and biological evaluation of a
novel compound like 2,3,5,6-Tetrahydroxyhexanal.

Conclusion

The absence of "2,3,5,6-Tetrahydroxyhexanal" in the scientific record underscores the
vastness of chemical space and the fact that not all theoretically possible isomers of common
molecules have been synthesized or discovered. While a specific history and data for this
compound cannot be provided, the established principles of carbohydrate chemistry provide a
robust framework for its potential future investigation. Any research on this molecule would
represent a novel contribution to the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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